N-Ethyl-P-toluenesulfonamide
Cat. No. B166352
CAS RN:
80-39-7
M. Wt: 199.27 g/mol
InChI Key: OHPZPBNDOVQJMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
N-Ethyl-P-toluenesulfonamide is an organic compound with the molecular formula CH3C6H4SO2NHC2H5 . It is used as a reagent in the sulfonamidation of imidazopyridines . It is also used as a resin carrier in dental materials and as a plasticizer in polyvinyl alcohol lacquers, polyamides, and cellulose acetate .
Synthesis Analysis
The combinations of N-methyl-p-toluenesulfonamide/NBS and N-ethyl-p-toluenesulfonamide/NBS have been found to be good nitrogen/halogen resources for the aminohalogenation of alpha,beta-unsaturated ketones in the presence of Ni (OAc) (2) as the catalyst for the synthesis of vicinal haloamino ketone derivatives .Molecular Structure Analysis
The molecular structure of N-Ethyl-P-toluenesulfonamide consists of a benzene ring substituted with a methyl group and a sulfonamide group that is further substituted with an ethyl group .Chemical Reactions Analysis
N-Ethyl-P-toluenesulfonamide is used as a nitrogen/halogen resource during the synthesis of vicinal haloamino ketone derivatives . It is also used in the sulfonamidation of imidazopyridines .Physical And Chemical Properties Analysis
N-Ethyl-P-toluenesulfonamide has a molecular weight of 199.27 . It has a boiling point of 208 °C/745 mmHg and a melting point of 63-65 °C .Scientific Research Applications
Photoluminescence Properties
N-Ethyl-P-toluenesulfonamide exhibits notable photoluminescence properties. A study conducted by Noh et al. (2008) synthesized N,N-Bis[2-(isonicotinoyloxy)ethyl]-p-toluenesulfonamide and found that it displayed a bright blue emission at 417 nm under photoluminescence spectrum analysis (Noh et al., 2008).
Solubility and Thermodynamics
Wu et al. (2017) investigated the solubility of p-toluenesulfonamide in various monosolvents, finding that its solubility increased with temperature. This research provides essential data for applications requiring solubility control (Wu et al., 2017).
Chemical Synthesis
Tsunoda et al. (1996) explored the Mitsunobu-type alkylation of p-toluenesulfonamide, establishing a new synthetic route for N-substituted sulfonamides. This method is significant for synthesizing various chemical compounds (Tsunoda et al., 1996).
Continuous Production Techniques
Struempel et al. (2009) focused on developing a continuous multistep synthesis for N-methyl-N-nitroso-p-toluenesulfonamide, an important precursor in pharmaceutical and fine chemical production. Their work utilized microreaction technology, highlighting advancements in production efficiency and safety (Struempel et al., 2009).
Catalytic Applications
N,N′-Diiodo-N,N′-1,2-ethanediylbis(p-toluenesulfonamide) has been shown by Ghorbani‐Vaghei et al. (2010) to be an effective catalyst for silylation reactions. This discovery has implications for the synthesis of various organic compounds (Ghorbani‐Vaghei et al., 2010).
Environmental and Toxicity Studies
While there is some research on the toxicity of p-toluenesulfonamide, these studies primarily focus on its formation from chloramine-T and its potential environmental impact, rather than its direct applications in scientific research (Toxicity report series, 2016).
Safety And Hazards
properties
IUPAC Name |
N-ethyl-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-3-10-13(11,12)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHPZPBNDOVQJMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S |
Source
|
| Record name | N-ETHYL-4-METHYLBENZENE SULFONAMIDE | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
68227-23-6 (potassium-salt), 68299-01-4 (lithium-salt) |
Source
|
| Record name | Ethyl tosylamide | |
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DSSTOX Substance ID |
DTXSID5025310 |
Source
|
| Record name | N-Ethyl-4-methylbenzenesulfonamide | |
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Molecular Weight |
199.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Platelets (from dilute alcohol or ligroin) or off-white solid. (NTP, 1992), Liquid, Solid; [CAMEO] |
Source
|
| Record name | N-ETHYL-4-METHYLBENZENE SULFONAMIDE | |
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| Record name | Benzenesulfonamide, N-ethyl-4-methyl- | |
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| Record name | N-Ethyl-p-toluenesulfonamide | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) |
Source
|
| Record name | N-ETHYL-4-METHYLBENZENE SULFONAMIDE | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
N-Ethyl-P-toluenesulfonamide | |
CAS RN |
80-39-7 |
Source
|
| Record name | N-ETHYL-4-METHYLBENZENE SULFONAMIDE | |
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| URL | https://cameochemicals.noaa.gov/chemical/20389 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | N-Ethyl-4-methylbenzenesulfonamide | |
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| Record name | Ethyl tosylamide | |
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| Record name | N-ETHYL-P-TOLUENESULFONAMIDE | |
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| Record name | Benzenesulfonamide, N-ethyl-4-methyl- | |
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| Record name | N-ethyltoluene-4-sulphonamide | |
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| Record name | N-ETHYL-P-TOLYLSULFONAMIDE | |
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Melting Point |
147 °F (NTP, 1992) |
Source
|
| Record name | N-ETHYL-4-METHYLBENZENE SULFONAMIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20389 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
93
Citations
… The structural properties of N-ethyl-P-toluenesulfonamide have been investigated by using ab initio-HF and DFT-B3LYP method with 6-311++ G (d, p) basis sets. The absorption …
Number of citations: 0
www.islamiahcollege.edu.in
The Norwegian Food Safety Authority (Mattilsynet) asked the Norwegian Scientific Committee for Food Safety (Vitenskapskomiteen for mattrygghet, VKM) to perform a risk assessment …
Number of citations: 3
fhi.brage.unit.no
… The combinations of N-methyl-p-toluenesulfonamide/NBS and N-ethyl-p-toluenesulfonamide/NBS were found to be good nitrogen/halogen resources for the aminohalogenation of α,β-…
Number of citations: 8
onlinelibrary.wiley.com
… The structure of II, a colorless oil, was established by hydrolysis to N-ethyl-p-toluenesulfonamide and infrared data. II … spectrum of N-ethyl-ptoluenesulfonamide due to the proton on …
Number of citations: 3
pubs.acs.org
… The structure of II, a colorless oil, was established by hydrolysis to N-ethyl-p-toluenesulfonamide and infrared data. II … spectrum of N-ethyl-ptoluenesulfonamide due to the proton on …
Number of citations: 13
pubs.acs.org
… Purification would probably improve the long-term storage of ENTS, but we have not found it to be necessary, as the presence of Nethyl-p-toluenesulfonamide does not interfere with the …
Number of citations: 30
www.sciencedirect.com
… almost quantitative yield of m-4-Z-butylthiane 1-oxide (Va), N-ethyl-p-toluenesulfonamide, and trace amounts of the parentsulfilimine Ila. Reaction of 4-Z-Butylthiane 1-Oxides with …
Number of citations: 42
pubs.acs.org
… N-ethyl-p-toluenesulfonamide presents a characteristic pattern of an N-ethyl group with a triplet and a quadruplet, at δ = 1.04 and 2.87 ppm, respectively. The singlet of the amine proton …
Number of citations: 20
www.sciencedirect.com
… To address the above issue, n-ethyl-p-toluenesulfonamide (N-PTSA) as the toughening agent, was utilized to optimize the rheological and mechanical performance of the PLA matrix. …
Number of citations: 1
iopscience.iop.org
… In the second phase, PTS and two derivatives, N-cyclohexyl-p-toluen-sulfonamide and N-ethyl-p-toluenesulfonamide, were ,reed as the toxicants at 8% and 12% levels of concentration. …
Number of citations: 2
apps.dtic.mil
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